Cas no 1261957-07-6 (2-chloro-4-(5-cyano-2-fluorophenyl)benzoic Acid)

• Product Name: 2-chloro-4-(5-cyano-2-fluorophenyl)benzoic Acid
• CAS No: 1261957-07-6
• MF: C₁₄H₇ClFNO₂
• MW: 275.662286043167
• MDL: MFCD18320171
• CID: 1219290
• PubChem ID: 53226083
• Update Time: 2025-04-20

2-chloro-4-(5-cyano-2-fluorophenyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-(5-cyano-2-fluorophenyl)benzoic Acid
• 1261957-07-6
• 2-Chloro-4-(5-cyano-2-fluorophenyl)benzoic acid, 95%
• 3-Chloro-5'-cyano-2'-fluoro[1,1'-biphenyl]-4-carboxylic acid
• DTXSID60689815
• MFCD18320171

• MDL： MFCD18320171
• Inchi： 1S/C14H7ClFNO2/c15-12-6-9(2-3-10(12)14(18)19)11-5-8(7-17)1-4-13(11)16/h1-6H,(H,18,19)
• InChI Key： BKYXFUPWIVEFAR-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C=CC(=C1)C1C(=CC=C(C#N)C=1)F

Computed Properties

• Exact Mass: 275.015
• Monoisotopic Mass: 275.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.1A^2
• XLogP3: 3.5